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Compound of Interest

Compound Name: Azido-C1-PEG4-C3-NH2

Cat. No.: B15073971

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed guide for the use of Azido-C1-PEG4-C3-NH2, a bifunctional
linker, in bioconjugation applications. This versatile reagent is particularly valuable in the
construction of complex biomolecules, including antibody-drug conjugates (ADCs) and
Proteolysis Targeting Chimeras (PROTACS). The linker features a terminal primary amine for
conjugation to carboxyl groups and a terminal azide for "click chemistry" reactions.[1][2] The
integrated polyethylene glycol (PEG) spacer enhances solubility and provides spatial
separation between the conjugated molecules.

Chemical Properties and Handling

Chemical Structure:

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15073971?utm_src=pdf-interest
https://www.benchchem.com/product/b15073971?utm_src=pdf-body
https://www.medchemexpress.com/azido-c1-peg4-c3-nh2.html
https://broadpharm.com/product/bp-21615
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENGHE

Key

N3-(CH2)3-0O-(CH2CH20)4-CH2-NH2

Step 1: Amine Conjugation
Step 3: Azide Conjugation

Step 2: Purification

Size Exclusion
Chromatography

Purified Azide-
Functionalized
Biomolecule 1

Biomolecule 2
(e.g., Alkyne)

EDC/NHS

Azido-C1-PEG4-C3-NH2

Biomolecule 1
(-COOH)

Final_Conjugate

‘Azide-Functionalized
Final Bioconjugate

Biomolecule 1

Click Chemistry
(CuAAC or SPAAC)

Intermediate

Amide Bond
Formation

2/4 Tech Support

© 2025 BenchChem. All rights reserved.


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Start:
Bifunctional Linker
(Azido-C1-PEG4-C3-NH2)

Amine-Reactive Moiety
(-NH2)

I Azide Moiety
EDC/NHS Activation (-N3)

Target 1:

Carboxyl Group
(-COOCH)

Intermediate Conjugate:
Biomolecule-Linker-Azide

Click Chemistry
(CUAAC or SPAAC)

Target 2:
Alkyne or
Strained Alkyne

Final Conjugate:
Biomolecule-Linker-Biomolecule

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15073971?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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